5-(Propylamino)naphthalen-1-ol

• IUPAC Name: 5-(propylamino)naphthalen-1-ol
• InChI: InChI=1S/C13H15NO/c1-2-9-14-12-7-3-6-11-10(12)5-4-8-13(11)15/h3-8,14-15H,2,9H2,1H3
• InChI Key: WAYUCRRTEZWLSS-UHFFFAOYSA-N
• Canonical SMILES: CCCNC1=CC=CC2=C1C=CC=C2O
• Molecular Formula: C13H15NO
• Molecular Weight: 201.26 g/mol

Description

5-(Propylamino)naphthalen-1-ol, also known as PROAN, is a synthetic compound that has been extensively studied for its potential in various scientific fields. PROAN has a unique chemical structure that makes it a promising candidate for a wide range of applications.

Mechanism of Action

The mechanism of action of 5-(Propylamino)naphthalen-1-ol is not completely understood. However, it is believed that 5-(Propylamino)naphthalen-1-ol interacts with biomolecules through hydrogen bonding and hydrophobic interactions. 5-(Propylamino)naphthalen-1-ol has been shown to bind to proteins and alter their conformation, which can affect their function.
Biochemical and Physiological Effects:
5-(Propylamino)naphthalen-1-ol has been shown to have a range of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, such as acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. 5-(Propylamino)naphthalen-1-ol has also been shown to have antioxidant properties, which can protect cells from oxidative stress. In addition, 5-(Propylamino)naphthalen-1-ol has been shown to have antimicrobial properties, which can be useful in the development of new antibiotics.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 5-(Propylamino)naphthalen-1-ol in lab experiments is its strong fluorescence properties. This makes it a useful probe for studying biological systems. However, one of the limitations of using 5-(Propylamino)naphthalen-1-ol is its potential toxicity. 5-(Propylamino)naphthalen-1-ol has been shown to be toxic to certain cell lines at high concentrations, which can limit its use in certain experiments.

Future Directions

There are many future directions for the study of 5-(Propylamino)naphthalen-1-ol. One area of research is the development of new fluorescent probes based on the 5-(Propylamino)naphthalen-1-ol structure. These probes could be used to study a wide range of biological systems. Another area of research is the development of new antimicrobial agents based on the 5-(Propylamino)naphthalen-1-ol structure. 5-(Propylamino)naphthalen-1-ol derivatives could potentially be used to treat bacterial infections. Finally, the mechanism of action of 5-(Propylamino)naphthalen-1-ol could be further studied to better understand its interactions with biomolecules.

Synthesis Methods

The synthesis method of 5-(Propylamino)naphthalen-1-ol involves a series of chemical reactions. The starting material for the synthesis is naphthalene, which is first converted into 1-naphthol. The 1-naphthol is then reacted with propylamine to form 5-(Propylamino)naphthalen-1-ol. The reaction is typically carried out in the presence of a catalyst and under controlled conditions to ensure high yield and purity.

Scientific Research Applications

5-(Propylamino)naphthalen-1-ol has been studied extensively for its potential in various scientific fields. One of the most promising applications of 5-(Propylamino)naphthalen-1-ol is in the field of fluorescence spectroscopy. 5-(Propylamino)naphthalen-1-ol exhibits strong fluorescence properties, which makes it a useful probe for studying biological systems. 5-(Propylamino)naphthalen-1-ol has been used to study protein-ligand interactions, enzyme activity, and membrane dynamics.